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Compound of Interest

Compound Name: Fgfr-IN-2

Cat. No.: B12414012 Get Quote

An In-depth Technical Guide to Fgfr-IN-2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fgfr-IN-2, a potent inhibitor of

Fibroblast Growth Factor Receptors (FGFRs). This document consolidates critical information

on its commercial availability, biochemical properties, and relevant experimental methodologies

to support researchers and professionals in the field of drug discovery and development.

Commercial Availability of Fgfr-IN-2
Fgfr-IN-2 is a commercially available research compound. The following table summarizes

supplier information.

Supplier Catalog Number CAS Number

MedchemExpress HY-142921 2665665-09-6

Quantitative Data Summary
Fgfr-IN-2 has been characterized as a potent inhibitor of the FGFR family of receptor tyrosine

kinases. The following table summarizes its inhibitory activity.
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Target IC50 (nM)

FGFR1 7.3[1]

FGFR2 4.3[1]

FGFR3 7.6[1]

FGFR4 11[1]

Note: The IC50 values represent the concentration of Fgfr-IN-2 required to inhibit 50% of the

enzymatic activity of the respective FGFR isoform.

Signaling Pathway
The Fibroblast Growth Factor Receptor (FGFR) signaling pathway plays a crucial role in

various biological processes, including cell proliferation, differentiation, and migration.[2]

Dysregulation of this pathway is implicated in numerous developmental syndromes and

cancers.[2][3] The binding of a Fibroblast Growth Factor (FGF) ligand to an FGFR initiates

receptor dimerization and autophosphorylation of tyrosine residues within the kinase domain.[4]

[5] This activation triggers a cascade of downstream signaling events, primarily through the

RAS-MAPK and PI3K-AKT pathways.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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